Cas no 2976-74-1 (2,3-Dichlorophenoxyacetic Acid)

• Product Name: 2,3-Dichlorophenoxyacetic Acid
• CAS No: 2976-74-1
• Molecular Formula: C₈H₆O₃Cl₂
• Molecular Weight: 221.03744
• MDL: MFCD00004299
• CID: 84550
• PubChem ID: 18105

2,3-Dichlorophenoxyacetic Acid Properties

Names and Identifiers

• 2-(2,3-Dichlorophenoxy)acetic acid
• 2,3-Dichlorophenoxyacetic acid
• (2,3-Dichlorophenoxy)acetic acid
• 2,3-D acid
• Aceticacid, (2,3-dichlorophenoxy)- (8CI,9CI)
• 2,3-D
• NSC 74462
• 2,3-DichlorophenoxyaceticAcid
• CS-0157213
• Acetic acid,2-(2,3-dichlorophenoxy)-
• Z65586632
• UNII-2BGK3H7ZVY
• AKOS000195250
• FT-0609575
• Acetic acid, 2-(2,3-dichlorophenoxy)-
• 2BGK3H7ZVY
• InChI=1/C8H6Cl2O3/c9-5-2-1-3-6(8(5)10)13-4-7(11)12/h1-3H,4H2,(H,11,12
• Acetic acid, (2,3-dichlorophenoxy)-
• A5520
• NS00028771
• 2,3-Dichlorophenoxyacetic acid, PESTANAL(R), analytical standard
• DTXSID70183910
• MFCD00004299
• AM808278
• EN300-1627561
• SY061618
• SCHEMBL692136
• 2976-74-1
• NSC74462
• EINECS 221-022-9
• J-017624
• NSC-74462
• CHEMBL173016
• A50578
• STR06337
• Acetic acid,3-dichlorophenoxy)-
• Acetic acid, (2,3-dichlorophenoxy)-(8CI)
• STK502389
• BBL037532
• DB-068159
• DTXCID10106401
• ALBB-000968
• Acetic acid, (2,3-dichlorophenoxy)-(8CI)(9CI)

• MDL： MFCD00004299
• InChIKey： RBJIGQRZLITQJG-UHFFFAOYSA-N
• Inchi： 1S/C8H6Cl2O3/c9-5-2-1-3-6(8(5)10)13-4-7(11)12/h1-3H,4H2,(H,11,12)
• SMILES： C1=CC(=C(C(=C1)OCC(=O)O)Cl)Cl
• BRN： 1963475

Computed Properties

• Exact Mass: 219.96900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 219.969399
• Heavy Atom Count: 13
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Surface Charge: 0
• Topological Polar Surface Area: 46.3

Experimental Properties

• LogP: 2.45680
• PSA: 46.53000
• Refractive Index: 1.5000 (estimate)
• Boiling Point: 348.4 ℃ at 760 mmHg
• Melting Point: 172-175 °C
• Flash Point: 164.5 °C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.4564 (rough estimate)

2,3-Dichlorophenoxyacetic Acid Security Information

• Safety Term：6.1(b)
• Safety Instruction： S37/39-S26-S45-S36/37/39-S16
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign：
• Hazardous Material transportation number：2811
• Hazard Statement： Corrosive
• Storage Condition：Approximately 4 ° C
• PackingGroup：III
• Risk Phrases： R23/24/25: toxic by inhalation, skin contact and accidental swallowing. R36/37/38: irritating to eyes, respiratory tract and skin.
• HazardClass：6.1(b)

2,3-Dichlorophenoxyacetic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates